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Compound of Interest

Compound Name: Tilazol

Cat. No.: B1209633 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the appropriate use and dosage

calculation of Tilazol® (a combination of tiletamine hydrochloride and zolazepam

hydrochloride) for anesthesia in swine. The following sections detail recommended dosages,

experimental protocols, and the underlying pharmacological pathways.

Quantitative Data Summary
The following tables summarize recommended dosages for Tilazol® in swine, both as a sole

agent and in combination with other anesthetic drugs. Dosages are provided for both

intramuscular (IM) and intravenous (IV) routes of administration.

Table 1: Intramuscular (IM) Tilazol® Dosage for Swine
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Anesthetic
Protocol

Tiletamine-
Zolazepam
Dosage
(mg/kg)

Other Agents
(mg/kg)

Typical Use Reference(s)

Tilazol® alone

4.4 (2.2

tiletamine & 2.2

zolazepam)

-

Short-term

anesthesia for

minor

procedures

[1][2]

Tilazol®-Xylazine

(TX)
4.4 Xylazine: 2.2

Induction of

anesthesia,

sedation for

intubation

[3][4]

Tilazol®-

Ketamine-

Xylazine (TKX)

5
Ketamine: 2.5,

Xylazine: 2.5

General

anesthesia for

radiographic

procedures

[5]

Tilazol®-

Ketamine-

Xylazine (TKX)

4.4
Ketamine: 2.2,

Xylazine: 2.2

Surgical

anesthesia (47-

60 min)

[5]

Tilazol®-

Ketamine-

Dexmedetomidin

e (TKD)

5

Ketamine: 2.5,

Dexmedetomidin

e: 0.0125

General

anesthesia for

radiographic

procedures

[5]

Tilazol®-

Detomidine-

Butorphanol

3

Detomidine:

0.18,

Butorphanol:

0.12

Anesthesia with

successful

endotracheal

intubation

[5]

Tilazol®-

Xylazine-

Butorphanol

4
Xylazine: 4,

Butorphanol: 0.2

Anesthesia with

successful

endotracheal

intubation

[5]

Table 2: Intravenous (IV) Tilazol® Dosage for Swine
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Anesthetic
Protocol

Tiletamine-
Zolazepam
Dosage
(mg/kg)

Other Agents
(mg/kg)

Typical Use Reference(s)

Tilazol® alone 2.0 - 4.0 -

Induction of

anesthesia, with

additional doses

as needed

[6]

Table 3: Pharmacokinetic Parameters of Tiletamine and Zolazepam in Swine (Intramuscular

Administration of 3 mg/kg of each)

Parameter Tiletamine Zolazepam Reference(s)

Apparent Clearance

(L/h)
134 11 [7]

Half-life (h) 1.97 2.76 [7]

Experimental Protocols
Protocol for Intramuscular Anesthesia with Tilazol® and
Xylazine (TX)
This protocol is suitable for inducing anesthesia for minor surgical procedures or for sedation to

facilitate endotracheal intubation.

Materials:

Tilazol® (reconstituted to 100 mg/mL)

Xylazine (100 mg/mL)

Sterile syringes and needles (18-20 gauge)

Animal scale
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Monitoring equipment (pulse oximeter, ECG, thermometer)

Procedure:

Animal Preparation: Fast the swine for 12 hours with free access to water to reduce the risk

of regurgitation and aspiration.

Dosage Calculation: Accurately weigh the animal. Calculate the required volume of Tilazol®
(4.4 mg/kg) and xylazine (2.2 mg/kg).[3][4]

Administration: Draw the calculated volumes of Tilazol® and xylazine into a single syringe.

Administer as a deep intramuscular injection in the neck muscles behind the ear. For larger

volumes, it may be necessary to split the dose into two injection sites.[3]

Monitoring: Onset of recumbency is typically within 5 minutes.[5] Monitor vital signs including

heart rate, respiratory rate, oxygen saturation (SpO2), and body temperature throughout the

procedure.

Recovery: Allow the animal to recover in a quiet, warm environment. Recovery to standing

can take 60-120 minutes.[5]

Protocol for Intravenous Induction of Anesthesia with
Tilazol®
This protocol is designed for the rapid induction of anesthesia, often prior to maintenance with

an inhalant anesthetic.

Materials:

Tilazol® (reconstituted to 100 mg/mL)

Intravenous catheter and administration set

Sterile saline solution

Animal scale

Monitoring equipment

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1209633?utm_src=pdf-body
https://az.research.umich.edu/animalcare/guidelines/guidelines-anesthesia-and-analgesia-swine/
https://cmapspublic3.ihmc.us/rid=1XCC4X8LX-1GYTKNJ-1K0B/Guidelines%20on%20Anesthesia%20and%20Analgesia%20in%20Swine%20_%20Research%20A%20to%20Z.pdf
https://www.benchchem.com/product/b1209633?utm_src=pdf-body
https://az.research.umich.edu/animalcare/guidelines/guidelines-anesthesia-and-analgesia-swine/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10597335/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10597335/
https://www.benchchem.com/product/b1209633?utm_src=pdf-body
https://www.benchchem.com/product/b1209633?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Animal Preparation: Place an intravenous catheter in a suitable vein (e.g., auricular vein).

Dosage Calculation: Weigh the animal and calculate the initial dose of Tilazol® (2-4 mg/kg).

[6]

Administration: Administer the calculated dose of Tilazol® slowly via the intravenous

catheter.

Anesthetic Depth Assessment: Continuously assess the level of anesthesia. If the initial dose

is insufficient for the intended procedure (e.g., endotracheal intubation), administer additional

small boluses of Tilazol® as needed.[6]

Maintenance: If required, connect the intubated animal to an anesthetic machine for

maintenance with an inhalant anesthetic (e.g., isoflurane, sevoflurane).

Monitoring and Recovery: Monitor vital signs closely. Recovery will depend on the total dose

administered and the use of any other anesthetic agents.

Signaling Pathways and Experimental Workflows
Signaling Pathways
The anesthetic and sedative effects of Tilazol® are mediated through the distinct actions of its

two components, tiletamine and zolazepam, on different neurotransmitter systems in the

central nervous system.
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Tiletamine's NMDA Receptor Antagonism

Tiletamine, a dissociative anesthetic, acts as a non-competitive antagonist at the N-methyl-D-

aspartate (NMDA) receptor.[8] By blocking the ion channel of the NMDA receptor, tiletamine

prevents the influx of calcium ions (Ca²⁺) into the postsynaptic neuron, thereby inhibiting

neuronal excitation and inducing a state of anesthesia.
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Zolazepam's GABA-A Receptor Agonism

Zolazepam, a benzodiazepine, enhances the effects of the inhibitory neurotransmitter gamma-

aminobutyric acid (GABA) at the GABA-A receptor.[8] By binding to an allosteric site on the

receptor, zolazepam increases the frequency of chloride (Cl⁻) channel opening, leading to

hyperpolarization of the postsynaptic neuron and resulting in sedation and muscle relaxation.[9]

Experimental Workflow
The following diagram illustrates a typical experimental workflow for evaluating an anesthetic

protocol using Tilazol® in swine.
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Anesthetic Protocol Evaluation Workflow
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This workflow outlines the key steps from animal preparation to data analysis in a study

involving Tilazol® anesthesia in swine. Adherence to a standardized protocol is crucial for

ensuring animal welfare and obtaining reliable and reproducible experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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